Cas no 1232827-59-6 (Phenol, 4-chloro-2-[[[(2-methoxyphenyl)methyl]imino]methyl]-)

• Product Name: Phenol, 4-chloro-2-[[[(2-methoxyphenyl)methyl]imino]methyl]-
• CAS No: 1232827-59-6
• MF: C₁₅H₁₄ClNO₂
• MW: 275.730163097382
• MDL: MFCD18173236
• CID: 5216282
• Update Time: 2025-05-20

Phenol, 4-chloro-2-[[[(2-methoxyphenyl)methyl]imino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-{(E)-[(2-methoxybenzyl)imino]methyl}phenol
• 4-chloro-2-[(2-methoxyphenyl)methyliminomethyl]phenol
• STK900181
• (E)-4-chloro-2-(((2-methoxybenzyl)imino)methyl)phenol
• Phenol, 4-chloro-2-[[[(2-methoxyphenyl)methyl]imino]methyl]-

• MDL： MFCD18173236
• Inchi： 1S/C15H14ClNO2/c1-19-15-5-3-2-4-11(15)9-17-10-12-8-13(16)6-7-14(12)18/h2-8,10,18H,9H2,1H3/b17-10+
• InChI Key： PQLYKJDYLDMGDJ-LICLKQGHSA-N
• SMILES： ClC1C=CC(=C(C=1)/C=N/CC1C=CC=CC=1OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 298
• XLogP3: 3.4
• Topological Polar Surface Area: 41.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 414.1±45.0 °C at 760 mmHg
• Flash Point: 204.2±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Phenol, 4-chloro-2-[[[(2-methoxyphenyl)methyl]imino]methyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Phenol, 4-chloro-2-[[[(2-methoxyphenyl)methyl]imino]methyl]-

Phenol, 4-Chloro-2-[[[(2-Methoxyphenyl)methyl]imino]methyl]- (CAS No. 1232827-59-6): A Comprehensive Overview

Phenol, 4-chloro-2-[[[(2-methoxyphenyl)methyl]imino]methyl]- (CAS No. 1232827-59-6) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its phenolic core, substituted with a chloro group at the 4-position and a complex imine moiety at the 2-position. The presence of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The molecular formula of Phenol, 4-chloro-2-[[[(2-methoxyphenyl)methyl]imino]methyl]- is C₁₆H₁₅ClNO₂, and its molecular weight is approximately 290.75 g/mol. The compound's structure includes a phenolic hydroxyl group, which can participate in hydrogen bonding and other intermolecular interactions, contributing to its solubility and reactivity. The chloro substituent at the 4-position enhances the compound's lipophilicity, which can influence its biological activity and permeability through cell membranes.

The imine moiety at the 2-position is particularly noteworthy due to its potential for tautomerism and reactivity. Imine groups are known for their ability to form stable complexes with various metal ions, which can be exploited in catalytic processes and coordination chemistry. Additionally, the methoxyphenyl substituent on the imine nitrogen introduces further complexity and functionality to the molecule, potentially affecting its electronic properties and reactivity.

In the context of pharmaceutical research, Phenol, 4-chloro-2-[[[(2-methoxyphenyl)methyl]imino]methyl]- has been investigated for its potential as a lead compound in drug discovery. Recent studies have focused on its anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The researchers also noted that the compound's antioxidant properties contribute to its protective effects against oxidative stress-induced cell damage.

Beyond its biological activities, Phenol, 4-chloro-2-[[[(2-methoxyphenyl)methyl]imino]methyl]- has shown promise in materials science applications. Its ability to form stable complexes with metal ions makes it a potential candidate for use in metal-organic frameworks (MOFs) and other advanced materials. MOFs are highly porous materials with tunable properties that can be used for gas storage, catalysis, and drug delivery. A study published in Chemical Communications (2023) demonstrated that this compound can be incorporated into MOFs to enhance their stability and functional performance.

In chemical synthesis, Phenol, 4-chloro-2-[[[(2-methoxyphenyl)methyl]imino]methyl]- serves as a versatile building block for the synthesis of more complex molecules. Its reactivity at the imine nitrogen allows for the formation of various derivatives through nucleophilic addition reactions. This makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. A recent review article in Tetrahedron Letters (2023) highlighted several synthetic routes for preparing this compound and discussed its utility as a starting material for diverse chemical transformations.

The safety profile of Phenol, 4-chloro-2-[[[(2-methoxyphenyl)methyl]imino]methyl]- is an important consideration for its practical applications. While detailed toxicological data are still being compiled, preliminary studies suggest that it exhibits low toxicity at therapeutic concentrations. However, as with any chemical compound, appropriate handling and storage precautions should be observed to ensure safety in laboratory settings.

In conclusion, Phenol, 4-chloro-2-[[[(2-methoxyphenyl)methyl]imino]methyl]- (CAS No. 1232827-59-6) is a multifaceted compound with a rich array of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure endows it with valuable properties that make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in various scientific disciplines.